Cas no 2361596-61-2 (Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate)

• Product Name: Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate
• CAS No: 2361596-61-2
• MF: C₂₀H₃₃N₃O₄
• MW: 379.493725538254
• CID: 5412548
• PubChem ID: 145906551
• Update Time: 2025-11-06

Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Z2918413622
• tert-butyl N-{[(2S)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]piperidin-2-yl]methyl}carbamate
• Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate
• EN300-26577119
• 2361596-61-2

• Inchi： 1S/C20H33N3O4/c1-5-17(24)22-12-9-15(10-13-22)18(25)23-11-7-6-8-16(23)14-21-19(26)27-20(2,3)4/h5,15-16H,1,6-14H2,2-4H3,(H,21,26)/t16-/m0/s1
• InChI Key： ARTBEJAHXGJMHX-INIZCTEOSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCCC[C@H]1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 379.24710654g/mol
• Monoisotopic Mass: 379.24710654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate

Comprehensive Overview of Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate (CAS No. 2361596-61-2)

Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate (CAS No. 2361596-61-2) is a specialized organic compound that has garnered significant attention in pharmaceutical research and development. This compound, characterized by its complex structure featuring a piperidine backbone and a tert-butyl carbamate group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for novel therapeutics targeting various diseases.

The molecular structure of Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate includes a prop-2-enoyl moiety, which is crucial for its reactivity and functional versatility. This feature makes it an attractive candidate for click chemistry applications, a rapidly growing field in modern synthetic chemistry. The compound's stereochemistry, indicated by the (2S) configuration, further enhances its specificity in biological interactions, making it valuable for designing enantioselective drugs.

In recent years, the demand for high-purity intermediates like Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate has surged due to advancements in peptide-based therapeutics and small-molecule inhibitors. The compound's ability to act as a protease inhibitor precursor has been explored in studies related to cancer therapy and neurodegenerative diseases, aligning with current trends in precision medicine. Its piperidine-4-carbonyl segment is particularly noteworthy for mimicking natural peptide bonds, enabling targeted drug delivery.

From a synthetic perspective, Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate is often synthesized via multi-step organic reactions, including amide coupling and carbamate protection strategies. The tert-butyloxycarbonyl (Boc) group in the molecule serves as a protective group for amines, a technique frequently employed in solid-phase peptide synthesis (SPPS). This compatibility with SPPS protocols has made the compound a staple in laboratories focusing on combinatorial chemistry and high-throughput screening.

The compound's physicochemical properties, such as its solubility in organic solvents and thermal stability, have been extensively documented. These properties are critical for its handling and storage in research settings. Additionally, its chromatographic behavior under reverse-phase conditions has been studied to ensure purity assessment, a key consideration for regulatory compliance in pharmaceutical applications.

Market analyses indicate a growing interest in Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate among contract research organizations (CROs) and academic institutions. The compound's relevance in developing kinase inhibitors and GPCR modulators has positioned it as a valuable tool in drug discovery pipelines. Recent publications have highlighted its utility in fragment-based drug design, particularly for addressing protein-protein interactions, a challenging area in modern pharmacology.

Quality control protocols for Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate typically involve advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency, which is essential for reproducible research outcomes. The compound's spectral data and characterization parameters are well-documented in scientific literature, facilitating its adoption by researchers worldwide.

Future research directions for Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate may explore its potential in bioconjugation strategies and prodrug development. With the increasing emphasis on targeted drug delivery systems, the compound's acrylamide functionality offers opportunities for creating covalent inhibitors with enhanced selectivity. These developments align with the broader pharmaceutical industry's shift toward personalized medicine and theragnostic approaches.

In conclusion, Tert-butyl N-[[(2S)-1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-2-yl]methyl]carbamate (CAS No. 2361596-61-2) represents a versatile and valuable compound in contemporary chemical research. Its unique structural features and broad applicability in medicinal chemistry make it a subject of ongoing investigation. As scientific understanding of molecular recognition and drug-target interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.